Cas no 2639439-11-3 (5-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid)

• Product Name: 5-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid
• CAS No: 2639439-11-3
• MF: C₁₅H₁₅N₃O₄S
• MW: 333.362302064896
• CID: 5642294
• PubChem ID: 165902338
• Update Time: 2025-05-21

5-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27782733
• 2639439-11-3
• 5-{1-[(benzyloxy)carbonyl]pyrrolidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid
• 5-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid

• Inchi： 1S/C15H15N3O4S/c19-14(20)13-17-16-12(23-13)11-6-7-18(8-11)15(21)22-9-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,19,20)
• InChI Key： ORQOVFLJEOFQRF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NN=C1C1CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 333.07832714g/mol
• Monoisotopic Mass: 333.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 121Ų

Additional information on 5-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid

Research Brief on 5-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid (CAS: 2639439-11-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds as potential therapeutic agents. Among these, 5-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid (CAS: 2639439-11-3) has emerged as a compound of interest due to its unique structural features and potential pharmacological applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

The compound, characterized by the presence of a 1,3,4-thiadiazole core and a benzyloxycarbonyl-protected pyrrolidine moiety, has been investigated for its role in modulating enzymatic activity and receptor interactions. Recent studies have demonstrated its efficacy as an inhibitor of key enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. Additionally, its structural versatility allows for further derivatization, enhancing its potential as a scaffold for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes to 5-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid, optimizing conditions to achieve high yields and purity. The study also evaluated the compound's stability under physiological conditions, providing critical insights into its pharmacokinetic properties. These findings are instrumental in guiding future formulation strategies for preclinical development.

Further investigations have focused on the compound's interaction with biological targets. Molecular docking studies revealed strong binding affinities for cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting dual mechanisms of action. This dual inhibition profile could offer synergistic therapeutic benefits in conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD), where both enzymes play pivotal roles.

Despite these promising results, challenges remain in translating the compound's in vitro activity into clinical applications. Issues such as bioavailability and metabolic stability are currently under investigation, with preliminary data indicating that prodrug strategies may enhance its therapeutic index. Collaborative efforts between academic and industrial researchers are underway to address these hurdles and advance the compound through the drug development pipeline.

In conclusion, 5-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid represents a compelling case study in the intersection of chemical synthesis and biological activity. Its multifaceted pharmacological profile underscores the importance of continued research to unlock its full therapeutic potential. Future studies should prioritize in vivo validation and the exploration of structural analogs to optimize efficacy and safety.